2-Amino-4-(3,4-dihydroxyphenyl)-6-(4-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(3,4-dihydroxyphenyl)-6-[(4-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C25H18FN3O5S/c26-16-8-5-14(6-9-16)13-29-19-4-2-1-3-17(19)23-24(35(29,32)33)22(18(12-27)25(28)34-23)15-7-10-20(30)21(31)11-15/h1-11,22,30-31H,13,28H2
• InChI Key: IXABWKGQABKHRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC(=C(C=C4)O)O)S(=O)(=O)N2CC5=CC=C(C=C5)F
• Molecular Formula: C25H18FN3O5S
• Molecular Weight: 491.5 g/mol
• CAS No.: 893293-95-3

Description

2-Amino-4-(3,4-dihydroxyphenyl)-6-(4-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C25H18FN3O5S and its molecular weight is 491.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Ahmad et al. (2019) reports the synthesis and biological evaluation of new series of 2-amino-6-benzyl-4-phenyl-4,6-dihydropyrano[2,3-e][1,2]thiazine-3-carbonitrile 5,5-dioxides. These compounds were synthesized through a multistep reaction starting with methyl anthranilate and were screened as selective inhibitors of monoamine oxidase A and B. The study suggests potential applications of these compounds in treating diseases related to monoamine oxidase dysfunction, such as depression and Parkinson's disease (Ahmad et al., 2019).

Mechanistic Insights and Multicomponent Synthesis

Lega et al. (2016) explored the peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, leading to the formation of new 2-amino-3-R-4-aryl-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine 5,5-dioxides. This study provides valuable insights into controlling the reaction selectivity and understanding the mechanism, which could be pivotal for designing compounds with desired biological activities (Lega et al., 2016).

Antimicrobial Activities

Research conducted by Mahdi (2015) on benzothiazole-containing compounds, including derivatives of 4,6-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, revealed their antibacterial activity against various bacteria. Such studies underscore the potential of these compounds in developing new antimicrobial agents, which is crucial given the rising concern over antibiotic resistance (Mahdi, 2015).

Anticancer Potential

A study by Hammam et al. (2005) on fluoro-substituted benzo[b]pyran compounds, structurally related to the compound , showed anti-lung cancer activity. These findings highlight the potential of such compounds in cancer therapy, especially given their low concentration effectiveness compared to standard drugs (Hammam et al., 2005).